![molecular formula C6H6ClN3O B1291491 2-Amino-6-chloronicotinamide CAS No. 64321-24-0](/img/structure/B1291491.png)
2-Amino-6-chloronicotinamide
Overview
Description
2-Amino-6-chloronicotinamide is a heterocyclic compound with potential applications in various fields of research, including pharmaceuticals, biology, and materials science. It has a molecular formula of C6H6ClN3O and a molecular weight of 171.58 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Amino-6-chloronicotinamide consists of a six-membered ring with two nitrogen atoms at positions 1 and 3 . The compound also contains a chlorine atom, making it a chlorinated derivative .Physical And Chemical Properties Analysis
2-Amino-6-chloronicotinamide has a number of physical and chemical properties. It has a high GI absorption, is not BBB permeant, and is not a P-gp substrate . It also has a Log Kp (skin permeation) of -6.71 cm/s and a consensus Log Po/w of 0.5 .Scientific Research Applications
Cancer Research
2-Amino-6-chloronicotinamide: is a precursor in the synthesis of AZD8055 , a compound used in clinical trials for various cancers . AZD8055 targets the mechanistic target of rapamycin (mTOR), which is a critical regulator of cell growth, proliferation, and survival. Its inhibition is a promising strategy for cancer therapy, particularly in tumors with dysregulated mTOR signaling pathways.
Antibacterial and Antibiofilm Properties
Research has indicated that nicotinamide derivatives, including compounds structurally related to 2-Amino-6-chloronicotinamide , exhibit antibacterial and antibiofilm activities . These properties are crucial in the fight against drug-resistant bacterial strains and the prevention of biofilm formation, which is a common challenge in medical device infections.
Computational Chemistry
2-Amino-6-chloronicotinamide: and its derivatives are subjects of computational studies to understand their electronic properties . These studies involve molecular docking analyses and are essential for predicting the biological activity of new compounds, thus speeding up the drug discovery process.
Safety and Hazards
Mechanism of Action
Target of Action
It is used in the preparation of azd8055 , a compound that has been utilized in clinical trials focused on the treatment of cancer, lymphomas, solid tumors, malignant glioma, and brainstem glioma .
Mode of Action
Given its use in the synthesis of azd8055 , it may be inferred that it contributes to the overall mechanism of action of this compound
Biochemical Pathways
It’s worth noting that the compound it helps synthesize, azd8055, is involved in the mtor pathway, which plays a crucial role in cell growth, proliferation, and survival .
Result of Action
As a precursor to azd8055, it may contribute to the therapeutic effects of this compound, which include inhibiting the growth of cancer cells .
properties
IUPAC Name |
2-amino-6-chloropyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c7-4-2-1-3(6(9)11)5(8)10-4/h1-2H,(H2,8,10)(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZXHKUYBBAQDGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)N)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00626865 | |
Record name | 2-Amino-6-chloropyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-chloronicotinamide | |
CAS RN |
64321-24-0 | |
Record name | 2-Amino-6-chloropyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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